![molecular formula C19H25N5O B2919553 3-(dimethylamino)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]benzamide CAS No. 2097861-12-4](/img/structure/B2919553.png)
3-(dimethylamino)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]benzamide
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Description
3-(dimethylamino)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]benzamide is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.443. The purity is usually 95%.
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Scientific Research Applications
Reaction Mechanisms and Synthetic Applications
One study discusses the reaction of 3-(dimethylamino)-2H-azirines with picramic acid , leading to the synthesis of quinazoline and 1,3-benzoxazole derivatives. This reaction showcases the versatility of azirines in generating complex heterocyclic compounds, which could have implications for material science and molecular engineering (Villalgordo, Vincent, & Heimgartner, 1990). Similarly, the synthesis of tetra- and penta-heterocyclic compounds incorporating isoquinoline moieties highlights innovative pathways to create molecules with potential as advanced materials or probes in chemical biology (Abdallah, Hassaneen, & Abdelhadi, 2009).
Potential for Material Science
The development of new aromatic polymers containing 1,3,5-triazine rings and long alkyl side chains from related compounds underscores their application in material science, especially for creating polymers with specific mechanical and thermal properties (Lin, Yuki, Kunisada, & Kondo, 1990). These polymers' solubility in nonpolar solvents and thermal stability make them candidates for specialized applications in coatings and as components in electronic devices.
Biochemical Investigations
In biochemical research, aminosubstituted 1,4-benzoquinones , related to the compound , have been studied for their photoactivation properties. These studies reveal potential uses in developing light-activated therapeutic agents, where targeted activation could minimize side effects and improve treatment efficacy (Chen & Steinmetz, 2006).
properties
IUPAC Name |
3-(dimethylamino)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O/c1-23(2)16-7-5-6-13(11-16)18(25)21-15-8-9-17-14(10-15)12-20-19(22-17)24(3)4/h5-7,11-12,15H,8-10H2,1-4H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMLNDNIHVAYDRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NC2CCC3=NC(=NC=C3C2)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(dimethylamino)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]benzamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.